Cas no 151144-96-6 (L-2-Amino-4-bromo-4-pentenoic acid)

L-2-Amino-4-bromo-4-pentenoic acid structure
151144-96-6 structure
Product Name:L-2-Amino-4-bromo-4-pentenoic acid
CAS No:151144-96-6
MF:C5H8BrNO2
MW:194.026520729065
MDL:MFCD06659115
CID:99665
PubChem ID:2762282
Update Time:2025-04-18

L-2-Amino-4-bromo-4-pentenoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-4-bromopent-4-enoic acid
    • 4-Pentenoic acid,2-amino-4-bromo-, (S)- (9CI)
    • L-2-Amino-4-bromo-4-pentenoic acid
    • L-2-Amino--4-bromo-4-pentenoic acid
    • AC1MC6M6
    • AK114770
    • AL562-1
    • CTK8E6706
    • KB-211149
    • MolPort-003-794-883
    • (2S)-2-amino-4-bromopent-4-enoic acid
    • 151144-96-6
    • 4-Pentenoic acid, 2-amino-4-bromo-, (S)- (9CI)
    • A884105
    • AKOS016843807
    • CS-0196813
    • (2S)-2-azaniumyl-4-bromopent-4-enoate
    • D97319
    • PS-12806
    • DTXSID20376138
    • MFCD06659115
    • Q27457158
    • MDL: MFCD06659115
    • Inchi: 1S/C5H8BrNO2/c1-3(6)2-4(7)5(8)9/h4H,1-2,7H2,(H,8,9)/t4-/m0/s1
    • InChI Key: YTCSGBSYHNQHFD-BYPYZUCNSA-N
    • SMILES: BrC(=C)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 192.97384g/mol
  • Monoisotopic Mass: 192.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.646
  • Boiling Point: 279.1 °C at 760 mmHg
  • Flash Point: 122.6 °C
  • PSA: 63.32000
  • LogP: 1.39730

L-2-Amino-4-bromo-4-pentenoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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